
In-Depth Technical Guide to the
Physicochemical Properties of β-

Chlorophenetole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (2-Chloroethoxy)benzene
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For Researchers, Scientists, and Drug Development Professionals

Introduction
β-Chlorophenetole, also known as 2-phenoxyethyl chloride, is an organic compound with

significant applications in organic synthesis, particularly as an intermediate in the production of

pharmaceuticals. Its chemical structure consists of a phenoxy group attached to an ethyl

chloride moiety. A notable application of β-chlorophenetole is in the synthesis of the

antidepressant drug Nefazodone, where it serves as a precursor to a key triazolone

intermediate. This guide provides a comprehensive overview of the boiling and melting points

of β-chlorophenetole, detailed experimental protocols for their determination, and a

visualization of its role in the synthesis of Nefazodone.

Physicochemical Data of β-Chlorophenetole
The accurate determination of physical properties such as melting and boiling points is crucial

for the identification, purification, and handling of chemical compounds. The following table

summarizes the reported values for β-chlorophenetole.
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Physical Property Value Conditions

Melting Point 24 - 28 °C -

Boiling Point 220 °C
Atmospheric Pressure

(estimated)

97 - 98 °C 15 mm Hg

Note: The significant difference in boiling points is attributed to the pressure at which the

measurement was taken. It is essential to consider the experimental conditions when

comparing such values.

Experimental Protocols
The following are detailed methodologies for the determination of the melting and boiling points

of organic compounds like β-chlorophenetole.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions to a liquid. For a pure

crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating medium (e.g., mineral oil for Thiele tube)

Procedure:

Sample Preparation: A small amount of β-chlorophenetole is finely ground using a mortar

and pestle. The powdered sample is then packed into the sealed end of a capillary tube to a
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height of 2-3 mm.

Apparatus Setup (Thiele Tube Method): The capillary tube is attached to a thermometer,

ensuring the sample is level with the thermometer bulb. The thermometer and capillary tube

are then immersed in the heating medium within the Thiele tube.

Heating: The Thiele tube is heated gently and slowly at the side arm. The design of the tube

allows for the circulation of the heating medium, ensuring a uniform temperature distribution.

The heating rate should be controlled to approximately 1-2 °C per minute as the melting

point is approached.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has transformed

into a clear liquid is recorded as the end of the melting range.

Purity Assessment: A sharp melting range (typically 0.5-1 °C) is indicative of a pure

compound. Impurities tend to lower and broaden the melting range.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube, aluminum block, or water bath)

Beaker

Procedure:
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Sample Preparation: A small amount (a few milliliters) of liquid β-chlorophenetole is placed in

a small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)

into the test tube containing the liquid.

Apparatus Setup: The test tube is attached to a thermometer, with the bulb of the

thermometer positioned adjacent to the test tube. This assembly is then immersed in a

heating bath (e.g., a beaker of water or oil).

Heating: The heating bath is heated gently and uniformly. As the temperature rises, the air

trapped in the capillary tube will expand and slowly bubble out.

Observation: As the liquid approaches its boiling point, a continuous and rapid stream of

bubbles will emerge from the open end of the capillary tube. The heating is then

discontinued.

Boiling Point Reading: As the liquid cools, the stream of bubbles will slow down and

eventually stop. The temperature at which the liquid just begins to enter the capillary tube is

the boiling point of the substance. At this point, the vapor pressure inside the capillary is

equal to the external atmospheric pressure.

Synthesis of Nefazodone: A Workflow Involving a β-
Chlorophenetole Derivative
β-Chlorophenetole is a key building block in the synthesis of the antidepressant Nefazodone.

The following diagram illustrates a plausible synthetic pathway where a derivative of β-

chlorophenetole is used to form a crucial intermediate.
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Synthesis of Key Intermediate

Final Synthesis of Nefazodone

2-Phenoxyethanol

β-Chlorophenetole
(2-Phenoxyethyl chloride)

Chlorination

5-Ethyl-4-(2-phenoxyethyl)-
1,2,4-triazol-3(2H)-one

(Key Intermediate)

Alkylation

Propionyl Hydrazine

Intermediate Hydrazide

Acylation

Ethyl Chloroformate

Cyclization

Nefazodone

Coupling

1-(3-Chlorophenyl)piperazine

1-(3-Chloropropyl)-4-
(3-chlorophenyl)piperazine

Alkylation

1,3-Dihalopropane
(e.g., 1-bromo-3-chloropropane)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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